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Introduction: 4,4'-Diphenylmethane diisocyanate, commonly referred to as 4,4'-MDI, is an

aromatic diisocyanate of significant industrial importance. It is a primary component in the

production of a wide array of polyurethane products, ranging from rigid foams used in insulation

to flexible elastomers and high-performance adhesives.[1][2] Its high reactivity, attributed to the

two isocyanate (-N=C=O) groups, makes it exceptionally useful for polymerization reactions

with polyols.[1] However, this same reactivity is responsible for its considerable health hazards,

primarily respiratory sensitization, which can lead to occupational asthma.[3][4] This guide

provides an in-depth overview of the chemical and physical properties of 4,4'-MDI, its

toxicological profile, relevant experimental protocols, and the molecular mechanisms underlying

its biological effects.

Chemical Identification and Properties
4,4'-MDI is the most widely used isomer of methylene diphenyl diisocyanate.[1] The Chemical

Abstracts Service (CAS) registry number for 4,4'-MDI is 101-68-8.[5]

Table 1: Physical and Chemical Properties of 4,4'-MDI
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Property Value Reference(s)

CAS Number 101-68-8 [5]

EC Number 202-966-0 [5]

Molecular Formula C₁₅H₁₀N₂O₂ [3][5]

Molecular Weight 250.25 g/mol [5][6]

Appearance

White to light-yellow odorless

flakes or crystals.[7] Becomes

a liquid above 37.2°C (99°F).

[8][9]

[7][8][9]

Melting Point 39-43 °C (102.2-109.4 °F) [10][11]

Boiling Point >300 °C (>572 °F) [10][11]

Density 1.18 g/mL at 25 °C [5]

Vapor Pressure <1 mPa at 20 °C [10]

Flash Point 208-211 °C (406.4-411.8 °F) [11]

Autoignition Temp. >600 °C (>1112 °F) [6]

Solubility

Insoluble in water (reacts).[9]

Soluble in acetone, benzene,

kerosene, and nitrobenzene.[7]

[7][9]

Toxicological Profile
MDI is a well-documented respiratory sensitizer and irritant.[7] The primary health concern

associated with MDI exposure is occupational asthma, which can be triggered in sensitized

individuals at extremely low concentrations.[12][13]

Table 2: Summary of Toxicological Data for 4,4'-MDI
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Endpoint Value / Observation Species Reference(s)

Acute Oral Toxicity

(LD₅₀)
9,200 mg/kg Rat [14]

Acute Inhalation

Toxicity

High to extreme

toxicity observed.
Rat, Mouse [3]

Primary Hazard

Respiratory

sensitization leading

to occupational

asthma.

Human [3][13]

Skin Effects

Irritant; can cause

dermatitis and

eczema. Dermal

contact can induce

sensitization.

Human, Rabbit [3]

Eye Effects Irritant. Rabbit [3]

Carcinogenicity

Group 3: Not

classifiable as to its

carcinogenicity to

humans (IARC).

Group D: Not

classifiable as to

human carcinogenicity

(EPA).

N/A [3][14]

Mutagenicity

Positive in mutagenic

testing on Salmonella

typhimurium.

Bacteria [15]

Occupational

Exposure Limit

(ACGIH TLV-TWA)

0.005 ppm (0.051

mg/m³)
Human [7]

Molecular Mechanism of Action
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Immune Sensitization Pathway
The prevailing theory for MDI-induced asthma involves a hapten-mediated immune response.

MDI is highly reactive and readily forms covalent adducts with endogenous proteins,

particularly albumin.[12] This process can occur following either inhalation or skin contact.

Dermal exposure is increasingly recognized as a critical route for initial sensitization.[12][16]

The MDI-protein adduct is then recognized as a foreign antigen by the immune system, leading

to the production of MDI-specific antibodies (IgG and IgE) and priming the individual for a

hypersensitivity reaction upon subsequent exposures.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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